Cas no 51830-53-6 ((1-benzothiophen-7-yl)methanol)
(1-Benzothiophen-7-yl)methanol is a heterocyclic aromatic alcohol featuring a benzothiophene core with a hydroxymethyl functional group at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and materials science, due to its reactive hydroxyl group and aromatic stability. Its benzothiophene scaffold is valuable for constructing biologically active molecules, including kinase inhibitors and other therapeutic agents. The hydroxymethyl group enables further derivatization, such as esterification or oxidation, enhancing its utility in tailored synthetic routes. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended to preserve stability.
51830-53-6 structure
Product Name:(1-benzothiophen-7-yl)methanol
CAS No:51830-53-6
MF:C9H8OS
MW:164.224221229553
MDL:MFCD08572209
CID:366317
PubChem ID:16640611
Update Time:2025-05-28
(1-benzothiophen-7-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzothien-7-ylmethanol
- 1-benzothiophen-7-ylmethanol
- benzo[b]thien-7-ylmethanol
- Benzo[b]thiophene-7-methanol
- Benzo[b]thiophen-7-ylmethanol
- (1-benzothiophen-7-yl)methanol
- MFCD08572209
- FT-0766185
- AKOS003237320
- AS-6493
- J-519706
- 51830-53-6
- AQJJFNFAYMLSNA-UHFFFAOYSA-N
- CHEBI:194614
- CS-0232499
- EN300-1273467
- SCHEMBL3154995
- Benzo[b]thiophen-7-yl-methanol
- DTXSID30586322
- DB-010728
-
- MDL： MFCD08572209
- Inchi： 1S/C9H8OS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5,10H,6H2
- InChI Key： AQJJFNFAYMLSNA-UHFFFAOYSA-N
- SMILES： S1C=CC2=CC=CC(CO)=C12
Computed Properties
- Exact Mass: 164.03000
- Monoisotopic Mass: 164.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- Density: 1.294
- Melting Point: 76.5 °C
- Boiling Point: 324°Cat760mmHg
- Flash Point: 149.8°C
- Refractive Index: 1.698
- PSA: 48.47000
- LogP: 2.39360
(1-benzothiophen-7-yl)methanol Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1-benzothiophen-7-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004691-1g |
Benzo[b]thiophen-7-ylmethanol |
51830-53-6 | 97% | 1g |
$565.76 | 2023-09-01 | |
| abcr | AB222812-1 g |
Benzo[b]thien-7-ylmethanol; 95% |
51830-53-6 | 1g |
€756.80 | 2023-05-20 | ||
| Chemenu | CM521511-1g |
Benzo[b]thiophen-7-ylmethanol |
51830-53-6 | 97% | 1g |
$619 | 2023-02-02 | |
| Enamine | EN300-1273467-0.05g |
(1-benzothiophen-7-yl)methanol |
51830-53-6 | 95% | 0.05g |
$79.0 | 2023-06-08 | |
| Enamine | EN300-1273467-0.1g |
(1-benzothiophen-7-yl)methanol |
51830-53-6 | 95% | 0.1g |
$117.0 | 2023-06-08 | |
| Enamine | EN300-1273467-0.25g |
(1-benzothiophen-7-yl)methanol |
51830-53-6 | 95% | 0.25g |
$167.0 | 2023-06-08 | |
| Enamine | EN300-1273467-0.5g |
(1-benzothiophen-7-yl)methanol |
51830-53-6 | 95% | 0.5g |
$262.0 | 2023-06-08 | |
| Enamine | EN300-1273467-1.0g |
(1-benzothiophen-7-yl)methanol |
51830-53-6 | 95% | 1g |
$337.0 | 2023-06-08 | |
| Enamine | EN300-1273467-2.5g |
(1-benzothiophen-7-yl)methanol |
51830-53-6 | 95% | 2.5g |
$660.0 | 2023-06-08 | |
| Enamine | EN300-1273467-5.0g |
(1-benzothiophen-7-yl)methanol |
51830-53-6 | 95% | 5g |
$976.0 | 2023-06-08 |
(1-benzothiophen-7-yl)methanol Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
51830-53-6 ((1-benzothiophen-7-yl)methanol) Related Products
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- 89935-22-8(1-Dibenzothiophenemethanol, 6-methyl-)
- 1234844-99-5((2-Methylbenzo[b]thiophen-7-yl)methanol)
- 37094-53-4(Naphtho[2,1-b]thiophene-4-carboxylic acid)
- 10134-98-2(Benzobthiophene-7-carboxylic Acid)
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